6-Bromo-5-(trifluoromethyl)pyridin-3-amine
Overview
Description
“6-Bromo-5-(trifluoromethyl)pyridin-3-amine” is a chemical compound with the molecular formula C6H4BrF3N2 . It is a densely functionalized heterocycle .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which includes “6-Bromo-5-(trifluoromethyl)pyridin-3-amine”, is a key structural motif in active agrochemical and pharmaceutical ingredients . The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests . Various methods of synthesizing these compounds have been reported .Molecular Structure Analysis
The molecular weight of “6-Bromo-5-(trifluoromethyl)pyridin-3-amine” is 241.01 . The structure of this compound includes a pyridine ring with a bromo group at the 6th position and a trifluoromethyl group at the 5th position .Physical And Chemical Properties Analysis
The boiling point of “6-Bromo-5-(trifluoromethyl)pyridin-3-amine” is predicted to be 278.7±40.0 °C . Its density is predicted to be 1.790±0.06 g/cm3 . The compound should be stored under inert gas (nitrogen or Argon) at 2–8 °C .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 6-Bromo-5-(trifluoromethyl)pyridin-3-amine, focusing on six unique fields:
Pharmaceutical Development
6-Bromo-5-(trifluoromethyl)pyridin-3-amine is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure, featuring both bromine and trifluoromethyl groups, makes it a versatile building block for designing molecules with enhanced biological activity and improved pharmacokinetic properties . Researchers utilize this compound to develop new drugs targeting a range of diseases, including cancer, inflammation, and infectious diseases.
Agricultural Chemistry
In agricultural chemistry, 6-Bromo-5-(trifluoromethyl)pyridin-3-amine is used in the synthesis of agrochemicals such as herbicides, fungicides, and insecticides. Its incorporation into these compounds can enhance their efficacy and stability, providing better protection for crops against pests and diseases . This application is crucial for improving crop yields and ensuring food security.
Material Science
This compound is also employed in material science for the development of advanced materials. Its unique chemical properties allow it to be used in the synthesis of polymers and other materials with specific characteristics, such as increased thermal stability and resistance to chemical degradation . These materials have applications in various industries, including electronics, automotive, and aerospace.
Organic Synthesis
6-Bromo-5-(trifluoromethyl)pyridin-3-amine serves as a key reagent in organic synthesis. It is used in various chemical reactions, including cross-coupling reactions, to introduce the trifluoromethyl group into complex organic molecules . This capability is particularly valuable in the synthesis of pharmaceuticals and agrochemicals, where the trifluoromethyl group can significantly enhance the biological activity of the target compounds.
Medicinal Chemistry
In medicinal chemistry, this compound is utilized to design and synthesize novel therapeutic agents. Its structural features allow for the exploration of new chemical spaces and the development of molecules with unique modes of action . Researchers leverage its properties to create drugs with improved efficacy, selectivity, and safety profiles.
Chemical Biology
6-Bromo-5-(trifluoromethyl)pyridin-3-amine is used in chemical biology to study biological systems at the molecular level. It can be incorporated into probes and other tools that help elucidate the mechanisms of biological processes . This application is essential for advancing our understanding of complex biological systems and developing new therapeutic strategies.
Environmental Chemistry
In environmental chemistry, this compound is used to develop sensors and analytical methods for detecting pollutants and other environmental contaminants . Its unique chemical properties make it suitable for creating sensitive and selective detection systems, which are crucial for monitoring and protecting the environment.
Catalysis
6-Bromo-5-(trifluoromethyl)pyridin-3-amine is also employed as a ligand in catalytic processes. Its ability to stabilize transition metal complexes makes it valuable in various catalytic reactions, including those used in industrial processes . This application helps improve the efficiency and selectivity of catalytic reactions, leading to more sustainable and cost-effective chemical production.
Safety and Hazards
properties
IUPAC Name |
6-bromo-5-(trifluoromethyl)pyridin-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrF3N2/c7-5-4(6(8,9)10)1-3(11)2-12-5/h1-2H,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMWVDJHMOOLPHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1C(F)(F)F)Br)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrF3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-5-(trifluoromethyl)pyridin-3-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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